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Compound of Interest

Compound Name: Vanadium(lll) oxide

Cat. No.: B072604

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and
disposal of Vanadium(lll) oxide (V203) in a laboratory setting. Adherence to these procedures
is essential to mitigate risks and ensure a safe research environment. Vanadium(lll) oxide is a
black solid that can pose health risks upon exposure.

Personal Protective Equipment (PPE)

All personnel handling Vanadium(lll) oxide must use the following personal protective
equipment:

o Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
IS necessary if exposure limits are exceeded or if irritation is experienced. A particulate filter
conforming to EN 143 is recommended.[1]

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent
eye contact.[2] Standard laboratory eyeglasses are not sufficient.

» Skin Protection: Impervious gloves (such as nitrile or neoprene rubber) and protective
clothing are required to prevent skin contact.[2][3]

o General Hygiene: A safety shower and eyewash station must be readily available in the
immediate work area. Wash hands thoroughly after handling the material.
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Quantitative Exposure Limits for Vanadium
Compounds

While a specific Permissible Exposure Limit (PEL) for Vanadium(lll) oxide has not been
established by OSHA, the exposure limits for other vanadium compounds, particularly the more
toxic Vanadium Pentoxide (V20s), provide a conservative basis for ensuring safety.
Researchers should aim to keep exposure to all vanadium compounds as low as reasonably

achievable.
Exposure Limit (as
Regulatory Body . Notes
Vanadium)
15-minute ceiling limit for all
vanadium compounds (except
NIOSH (REL) 0.05 mg/m3 ) )
Vanadium metal and carbide).
[41[5][6]
0.5 mg/m3 (respirable dust) / Ceiling limit for Vanadium
OSHA (PEL) ,
0.1 mg/m3 (fume) Pentoxide.[4][7]

8-hour TWA for Vanadium
ACGIH (TLV) 0.05 mg/m3 Pentoxide (inhalable

particulate matter).[8]

Immediately Dangerous to Life

IDLH 35 mg/m3 or Health concentration (as V).

[2]14](5]€]

Abbreviations: ACGIH (American Conference of Governmental Industrial Hygienists), IDLH
(Immediately Dangerous to Life or Health), NIOSH (National Institute for Occupational Safety
and Health), OSHA (Occupational Safety and Health Administration), PEL (Permissible
Exposure Limit), REL (Recommended Exposure Limit), TLV (Threshold Limit Value), TWA
(Time-Weighted Average).

Experimental Workflow for Handling Vanadium(ill)
Oxide
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The following diagram outlines the procedural steps for the safe handling of Vanadium(lil)
oxide from preparation to disposal.

Preparation
- Assemble all necessary PPE
- Ensure fume hood is operational
- Prepare designated waste container

Proceed with caution

Handling and Use
- Work within a certified chemical fume hood
- Avoid dust generation; moisten if necessary
- Use appropriate tools to handle solids

1

I

I .
: In case of spill

y

Spill Response
- Evacuate and restrict access
- Wear appropriate PPE After experiment completion
- Cover with absorbent material
- Collect and place in sealed container

After cleanup

<_____

y

Decontamination
- Clean work surfaces with appropriate solvent
- Decontaminate all equipment used
- Wash hands and exposed skin thoroughly

Waste Collection
- Place all V203 waste in a labeled, sealed container
- Do not mix with other waste streams

Disposal
- Treat as hazardous waste

- Arrange for pickup by certified hazardous waste disposal service
- Follow all institutional and local regulations
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Caption: A workflow diagram illustrating the key procedural steps for the safe handling and
disposal of Vanadium(lll) oxide in a laboratory setting.

Disposal Plan

Vanadium(lll) oxide and any materials contaminated with it must be treated as hazardous
waste. Adherence to the following disposal protocol is mandatory:

e Segregation and Collection:

o All solid waste, including contaminated gloves, wipes, and weighing papers, should be
collected in a dedicated, clearly labeled, and sealed hazardous waste container.

o Solutions containing Vanadium(lll) oxide should be collected in a separate, sealed, and
appropriately labeled container. Do not mix with other solvent waste streams.

e Labeling:

o The hazardous waste container must be labeled with "Hazardous Waste," the full chemical
name "Vanadium(lll) oxide," and the associated hazards (e.g., "Toxic").

o Storage:

o Store the sealed waste container in a designated and secure hazardous waste
accumulation area, away from incompatible materials.

o Disposal Procedure:

[¢]

Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to arrange for pickup.

[¢]

Provide the EHS or contractor with a complete and accurate description of the waste.

o

Follow all institutional, local, state, and federal regulations for the disposal of toxic heavy
metal waste. Chemical precipitation may be a suitable treatment method for aqueous
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waste, but this should be carried out by qualified personnel in accordance with established
protocols.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK592336/
https://www.benchchem.com/product/b072604?utm_src=pdf-custom-synthesis
https://www.carlroth.com/medias/SDB-0308-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNzE2MzZ8YXBwbGljYXRpb24vcGRmfGFEQm1MMmhoWlM4NU1UZzBOall5TmpFNE1UUXlMMU5FUWw4d016QTRYMDFVWDBWT0xuQmtaZ3wzNjE4ZWZhMmFmZDllODk1OTU4YzJmMWExYzA1NWY3YjY2ZjAyZjZiODRmOWM4ZmEyZjdkMWI2OTcyZjhjZDk3
https://nku-ky.safecollegessds.com/document/repo/26e6a19e-5c46-4707-ad29-cb43ca72e5c0
https://www.atsdr.cdc.gov/toxprofiles/tp58-c5.pdf
https://www.ncbi.nlm.nih.gov/books/NBK592336/
https://www.ncbi.nlm.nih.gov/books/NBK592336/
https://www.fishersci.com/store/msds?partNumber=AC206422500&productDescription=VANADIUM%28V%29+OXIDE%2C+99.6%2B+250GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/518710
https://www.tcichemicals.com/BE/en/sds/V0170_EU_6N.pdf
https://www.materion.com/en/resources/environmental-health-safety/safety-data-sheets/DownloadSds?sdsId=2DD_VANADIUM%20OXIDE%20(V2O5)_SDS-US_English.pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_Dihydroxy_oxo_vanadium_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b072604#personal-protective-equipment-for-handling-vanadium-iii-oxide
https://www.benchchem.com/product/b072604#personal-protective-equipment-for-handling-vanadium-iii-oxide
https://www.benchchem.com/product/b072604#personal-protective-equipment-for-handling-vanadium-iii-oxide
https://www.benchchem.com/product/b072604#personal-protective-equipment-for-handling-vanadium-iii-oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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